Cas no 298699-45-3 (4H-Pyrrolo[2,3-d]thiazole)
![4H-Pyrrolo[2,3-d]thiazole structure](https://www.kuujia.com/scimg/cas/298699-45-3x300.png)
4H-Pyrrolo[2,3-d]thiazole structure
Product Name:4H-Pyrrolo[2,3-d]thiazole
CAS No:298699-45-3
Molecular Formula:C5H4N2S
Molecular Weight:124.16366
CID:249303
PubChem ID:18442761
4H-Pyrrolo[2,3-d]thiazole Properties
Names and Identifiers
-
- 4H-Pyrrolo[2,3-d]thiazole
- 4H-pyrrolo[2,3-d][1,3]thiazole
- AG-E-97529
- AK110089
- CTK1A0732
- KB-192419
- SureCN208422
- AKOS006380846
- 4H-pyrrolo[2, 3-d][1, 3]thiazole
- FT-0732266
- SCHEMBL208422
- 298699-45-3
- pyrrolo[2,3-d]thiazole
- DTXSID10593812
- AT19939
- DA-07224
-
- InChIKey： KFKYBWHCKOWCIS-UHFFFAOYSA-N
- Inchi： InChI=1S/C5H4N2S/c1-2-6-5-4(1)8-3-7-5/h1-3,6H
- SMILES： C1=CNC2=C1SC=N2
Computed Properties
- Exact Mass: 124.00962
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Rotatable Bond Count: 0
- Monoisotopic Mass: 124.00951931g/mol
- Heavy Atom Count: 8
- Complexity: 96.4
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.5
- Tautomer Count: nothing
- Surface Charge: 0
- Topological Polar Surface Area: 56.9Ų
Experimental Properties
- PSA: 28.68
4H-Pyrrolo[2,3-d]thiazole Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A059003431-5g |
4H-Pyrrolo[2,3-d]thiazole |
298699-45-3 | 95% | 5g |
$3581.82 | 2023-09-02 | |
| Chemenu | CM189529-1g |
4H-pyrrolo[2,3-d]thiazole |
298699-45-3 | 95% | 1g |
$1010 | 2023-02-17 |
4H-Pyrrolo[2,3-d]thiazole Related Literature
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1. Index pages
-
2. Contents pages
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3. Azoles. Part 9. Synthesis of derivatives of thieno[2,3-d]thiazole, 4H-pyrrolo-[2,3-d]thiazole, 2H-pyrazolo[3,4-d]thiazole and isoxazolo[3,4-d]thiazole from thiazolidine-2,4-dioneSalah Athmani,Mahmoud F. Farhat,Brian Iddon J. Chem. Soc. Perkin Trans. 1 1992 973
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